Cas no 877630-80-3 (N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 877630-80-3
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 6043263
• PubChem ID: 16809721
• Update Time: 2025-05-26

N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide
• N1-cyclopentyl-N2-(2-(furan-2-yl)-2-morpholinoethyl)oxalamide
• N'-cyclopentyl-N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]oxamide
• SR-01000019965-1
• 877630-80-3
• AKOS024653504
• SR-01000019965
• F2504-0004
• N-cyclopentyl-N'-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide

• Inchi： 1S/C17H25N3O4/c21-16(17(22)19-13-4-1-2-5-13)18-12-14(15-6-3-9-24-15)20-7-10-23-11-8-20/h3,6,9,13-14H,1-2,4-5,7-8,10-12H2,(H,18,21)(H,19,22)
• InChI Key： YMWPWYPGMNWINO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1=CC=CO1)CNC(C(NC1CCCC1)=O)=O

Computed Properties

• Exact Mass: 335.18450629g/mol
• Monoisotopic Mass: 335.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8Ų

Additional information on N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide

Professional Introduction to Compound with CAS No. 877630-80-3 and Product Name: N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide

The compound with the CAS number 877630-80-3 and the product name N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both cyclopentyl and morpholine moieties in its framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating furan and morpholine rings. These structural motifs are known for their ability to enhance binding affinity and selectivity, which are critical factors in the design of small-molecule drugs. The specific arrangement of these groups in N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide contributes to its potential as a scaffold for developing novel therapeutic agents.

In the context of current research, this compound has been investigated for its interaction with biological targets, particularly enzymes and receptors involved in metabolic pathways. The dual presence of furan and morpholine units allows for multiple points of interaction, which can be exploited to modulate biological activity. Preliminary studies have indicated that this compound exhibits promising pharmacokinetic properties, including good solubility and stability under physiological conditions.

The synthesis of N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, has been crucial in achieving the desired molecular architecture. These synthetic methodologies not only highlight the compound's complexity but also underscore the expertise required to produce it on a scalable basis.

One of the most intriguing aspects of this compound is its potential role in addressing unmet medical needs. Current research is focused on exploring its efficacy in models of inflammation, pain management, and neurodegenerative diseases. The structural features of N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide suggest that it may interact with targets such as cyclooxygenase (COX) enzymes or other inflammatory mediators, making it a valuable candidate for further clinical investigation.

Moreover, the compound's design aligns with the growing trend towards rational drug design, where computational modeling and high-throughput screening are used to identify promising candidates. The integration of structural biology insights into the development process has enabled researchers to optimize the compound's pharmacological profile. This approach not only accelerates the discovery pipeline but also enhances the likelihood of success in preclinical and clinical trials.

The safety profile of N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide is another critical consideration. Extensive toxicological studies are being conducted to assess its potential side effects and ensure that it meets regulatory standards for human use. These studies include evaluations of acute toxicity, chronic exposure effects, and potential interactions with other drugs. The results from these assessments will be crucial in determining the feasibility of advancing this compound into human clinical trials.

In conclusion, N-cyclopentyl-N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide represents a significant advancement in pharmaceutical research due to its unique molecular structure and promising biological activity. Its development underscores the importance of innovative chemical synthesis and interdisciplinary collaboration in advancing therapeutic interventions. As research continues to uncover new applications for this compound, it holds great potential for improving patient outcomes across various medical conditions.